2-Fluoro-1-(oxan-4-yl)ethan-1-ol
Description
2-Fluoro-1-(oxan-4-yl)ethan-1-ol is a fluorinated secondary alcohol featuring a tetrahydropyran (oxan-4-yl) substituent. The compound’s structure combines a polar hydroxyl group with a fluorine atom at the β-position, influencing its electronic and steric properties. Fluorine’s electronegativity likely enhances the electrophilicity of the adjacent carbon, making it reactive in nucleophilic substitution or oxidation reactions. The oxan-4-yl group contributes to steric bulk and may modulate solubility in polar solvents .
Properties
Molecular Formula |
C7H13FO2 |
|---|---|
Molecular Weight |
148.18 g/mol |
IUPAC Name |
2-fluoro-1-(oxan-4-yl)ethanol |
InChI |
InChI=1S/C7H13FO2/c8-5-7(9)6-1-3-10-4-2-6/h6-7,9H,1-5H2 |
InChI Key |
CWRANGCBGOZEOL-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCC1C(CF)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Fluoro-1-(oxan-4-yl)ethan-1-ol typically involves the reaction of 2-fluoroethanol with tetrahydropyran under specific conditions. One common method includes the use of a base catalyst to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product.
Industrial Production Methods
Industrial production of 2-Fluoro-1-(oxan-4-yl)ethan-1-ol may involve large-scale chemical reactors where the reactants are combined under controlled temperature and pressure conditions. The process may also include purification steps such as distillation or crystallization to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
2-Fluoro-1-(oxan-4-yl)ethan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.
Reduction: The compound can be reduced to form a more saturated derivative.
Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Nucleophiles such as amines or thiols can be used to replace the fluorine atom.
Major Products Formed
Oxidation: Formation of 2-Fluoro-1-(oxan-4-yl)ethanone.
Reduction: Formation of 2-Fluoro-1-(oxan-4-yl)ethane.
Substitution: Formation of various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2-Fluoro-1-(oxan-4-yl)ethan-1-ol has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential effects on biological systems and as a probe in biochemical studies.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Fluoro-1-(oxan-4-yl)ethan-1-ol involves its interaction with specific molecular targets. The fluorine atom can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and binding affinity. The tetrahydropyran ring provides structural stability, while the hydroxyl group can engage in various chemical reactions.
Comparison with Similar Compounds
Structural and Functional Differences
- Fluorine vs. Methoxy Substituents: Replacing fluorine with methoxy (as in 2-Methoxy-2-(oxan-4-yl)ethan-1-ol) reduces electronegativity but introduces ether-like hydrogen-bonding capability. Methoxy derivatives may exhibit higher solubility in non-polar solvents compared to fluorinated analogs .
- Hydroxyl Group Positioning: In 1-(Oxan-4-yl)ethan-1-ol, the hydroxyl group is on the terminal carbon, whereas in the target compound, it is adjacent to fluorine.
- Aromatic vs. Aliphatic Systems : 2-Fluoro-1-(3-nitrophenyl)ethan-1-one () features a nitro-substituted aromatic ring, enabling π-π stacking interactions absent in aliphatic oxan-4-yl derivatives. This difference is critical in pharmaceutical applications, where aromaticity often enhances receptor binding .
Physicochemical Properties
- Molecular Weight and Polarity: Fluorine increases molecular weight by ~18 g/mol compared to non-fluorinated analogs.
- Boiling Points: The liquid state of 2-Methoxy-2-(oxan-4-yl)ethan-1-ol () suggests moderate intermolecular forces. Fluorine’s electronegativity in the target compound may elevate its boiling point relative to non-fluorinated analogs.
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